Cas no 58880-46-9 (Benzene, 1-chloro-2-nitro-4-[(phenylmethyl)sulfonyl]-)

• Product Name: Benzene, 1-chloro-2-nitro-4-[(phenylmethyl)sulfonyl]-
• CAS No: 58880-46-9
• MF: C₁₃H₁₀ClNO₄S
• MW: 311.740801334381
• CID: 340540
• PubChem ID: 53689658
• Update Time: 2025-04-19

Benzene, 1-chloro-2-nitro-4-[(phenylmethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-2-nitro-4-[(phenylmethyl)sulfonyl]-
• 4-benzylsulfonyl-1-chloro-2-nitrobenzene
• SCHEMBL10384031
• 1-Chloro-2-nitro-4-(phenylmethanesulfonyl)benzene
• DTXSID60705963
• 1-chloro-2-nitro-4-phenylmethanesulfonyl-benzene
• 58880-46-9

• Inchi： 1S/C13H10ClNO4S/c14-12-7-6-11(8-13(12)15(16)17)20(18,19)9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： BMJRJOGXNMESQI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])S(CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 311.002
• Monoisotopic Mass: 311.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 88.3Ų

Experimental Properties

• PSA: 77.28